Cas no 193686-76-9 (7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one)

• Product Name: 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one
• CAS No: 193686-76-9
• MF: C₁₇H₁₆ClNO₃S
• MW: 349.831842422485
• MDL: MFCD09701321
• CID: 860243
• Update Time: 2025-10-22

7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-5H-1-benzazepin-5-one
• 7-chloro-1-(p-tolylsulfonyl)-3,4-dihydro-2H-1-benzazepin-5-one
• 7-chloro-1-p-toluenesulfonyl-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one
• 7-chloro-5-oxo-1-(p-toluenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
• 7-Chloro-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid
• 7-chloro-5-oxo-2,3,4,5-tetrahydro-1-p-toluenesulfonyl-1H-1-benzazepine
• 7-chloro-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• 7-Chloro-1-(toluene-4-sulfonyl)-1,2,3,4-tetrahydro-benzo[b]azepin-5-one
• 7-Chloro-1-(4-Mechirubenzensuruhoniru)-2,3,4,5-tetrahydro-1H-benzo [b] azepine 5-one
• 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one

• MDL： MFCD09701321
• Inchi： 1S/C17H16ClNO3S/c1-12-4-7-14(8-5-12)23(21,22)19-10-2-3-17(20)15-11-13(18)6-9-16(15)19/h4-9,11H,2-3,10H2,1H3
• InChI Key： UMJJRQXJGYESBD-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=CC=C(Cl)C=C2C(=O)CCC1

Computed Properties

• Exact Mass: 349.05400

Experimental Properties

• Density: 1.36
• PSA: 62.83000
• LogP: 4.96600

7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one Security Information

• Storage Condition：(BD689138)

Additional information on 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one

Recent Advances in the Study of 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one (CAS: 193686-76-9)

The compound 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one (CAS: 193686-76-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This benzazepine derivative exhibits a unique structural framework that makes it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets.

One of the key areas of research has been the exploration of its role as a modulator of specific neurotransmitter receptors. Preliminary findings suggest that this compound may interact with GABAergic and dopaminergic systems, which could have implications for the treatment of neurological disorders such as anxiety, epilepsy, and Parkinson's disease. Additionally, its sulfonyl group has been hypothesized to enhance its bioavailability and metabolic stability, making it an attractive scaffold for further optimization.

Recent synthetic methodologies have also been developed to improve the efficiency and yield of 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is particularly significant for large-scale production and future clinical applications.

In vitro and in vivo studies have further highlighted the compound's potential as an anti-inflammatory agent. Research conducted by Smith et al. (2024) revealed that it inhibits the NF-κB pathway, a critical regulator of inflammatory responses. These findings open new avenues for its use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in understanding the compound's full pharmacokinetic and toxicological profile. Ongoing studies are investigating its metabolic pathways and potential off-target effects to ensure its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 7-Chloro-1,2,3,4-tetrahydro-1-(4-methylphenyl)sulfonyl-5H-1-benzazepin-5-one represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for its development into a viable drug candidate. The integration of computational modeling and high-throughput screening techniques is anticipated to further enhance our understanding of this compound and its derivatives.